Cas no 1891579-85-3 (5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1891579-85-3
• MF: C₁₀H₆ClNO₄
• MW: 239.611941814423
• CID: 5799725
• PubChem ID: 136952228
• Update Time: 2025-06-08

5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1976321
• 1891579-85-3

• Inchi： 1S/C10H6ClNO4/c11-6-3-5(1-2-8(6)13)9-4-7(10(14)15)12-16-9/h1-4,13H,(H,14,15)
• InChI Key： DMMZTADEGHJIIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(C(=O)O)=NO1)O

Computed Properties

• Exact Mass: 238.9985354g/mol
• Monoisotopic Mass: 238.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1891579-85-3)

5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1891579-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of both chloro and hydroxyl functional groups on the phenyl ring, along with the carboxylic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing anti-inflammatory and antioxidant agents, aligning with the growing focus on precision medicine and sustainable chemistry. The compound’s CAS No. 1891579-85-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid is its compatibility with modern green chemistry principles. Its synthesis can be optimized to minimize waste, addressing the global push for environmentally friendly chemical processes. Additionally, its structural motif is being explored for bioactive materials, such as polymeric coatings with antimicrobial properties—a hot topic in the wake of increased awareness about hygiene and infection control.

The compound’s molecular weight and solubility profile make it suitable for formulation development, a critical aspect in pharmaceutical manufacturing. Recent publications highlight its role in enzyme inhibition studies, particularly targeting kinases and oxidoreductases, which are pivotal in cancer research and metabolic disorder therapeutics. These applications resonate with trending searches like "oxazole-based drugs" and "small molecule inhibitors."

From a commercial perspective, CAS No. 1891579-85-3 is listed by several chemical suppliers as a high-purity reference standard, catering to quality control labs and R&D facilities. Its stability under ambient conditions and compatibility with common analytical techniques (e.g., HPLC, NMR) further enhance its utility. Discussions on platforms like ResearchGate often emphasize its scalable synthesis, a priority for industrial applications.

In conclusion, 5-(3-chloro-4-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid represents a convergence of scientific innovation and practical utility. Its multifaceted applications—from drug design to material science—position it as a compound of enduring interest. As research evolves, its CAS No. 1891579-85-3 will likely remain a focal point for queries related to heterocyclic chemistry and bioactive intermediates.